[3,4'-Bipyridine]-2'-carboxylic acid
Overview
Description
“[3,4’-Bipyridine]-2’-carboxylic acid” is a compound that belongs to the bipyridine family . Bipyridines are organic compounds that have two pyridine rings directly linked together . They are used as starting materials or precursors for a variety of valuable substances such as biologically active molecules, ligands for catalysts, photosensitizers, viologens, and supramolecular architectures .
Molecular Structure Analysis
The molecular structure of bipyridine compounds is determined by the position of the nitrogen atoms. In the case of 4,4’-bipyridine, the exposed location of the nitrogen atoms facilitates the accommodation of bigger carboxylic acids and leads to higher conformational flexibility compared to 2,2’-bipyridine .Chemical Reactions Analysis
Bipyridine compounds are known to undergo various chemical reactions. For instance, they can strongly coordinate with metal centers, which can affect the reaction system . They are also known to interact with different molecules through non-covalent interactions, leading to the formation of supramolecular structures .Physical and Chemical Properties Analysis
The physical and chemical properties of bipyridine compounds can vary depending on their specific structure. For instance, they can exhibit different stability, solubility, dissolution rate, and processability .Scientific Research Applications
Coordination Chemistry and Metal Framework Materials
[3,4'-Bipyridine]-2'-carboxylic acid (PPCAH), a monocarboxylate-substituted 4,4'-bipyridine ligand, is utilized in the coordination chemistry with transition metals like zinc and manganese. It has been synthesized from 4,4'-bipyridine and employed to form metal-containing building blocks, which are crucial in assembling mixed-metal framework materials. For example, the synthesis and structure of a mixed-metal coordination polymer, Cu(PPCA)(2)HgI(2), were explored, demonstrating the potential of PPCAH in constructing intricate molecular architectures (Chen et al., 2006).
Solar Energy Applications
Copper(I) complexes of 6,6'-disubstituted 2,2'-bipyridine ligands with carboxylic acid substituents, including derivatives of this compound, have been synthesized for use in copper-based dye-sensitized solar cells (DSCs). The structures of these complexes, including 6,6'-dimethyl-2,2'-bipyridine-4,4'-dicarboxylic acid, have been characterized, highlighting their potential in solar energy applications (Constable et al., 2009).
Supramolecular Chemistry and Photoluminescence
In supramolecular chemistry, 4,4'-bipyridine and its derivatives, like this compound, are used to form hydrogen-bonded architectures. These structures exhibit cyclophane-type motifs and are stabilized by various interactions, including hydrogen bonding and π-π stacking. The coordination behavior of these compounds leads to the formation of intricate molecular networks, which are essential in materials science and nanotechnology (Rodríguez-Cuamatzi et al., 2009).
Energy Conversion and Electrocatalysis
Trinuclear Ruthenium complexes, incorporating 2,2'-bipyridine-4,4'-dicarboxylic acid, a derivative of this compound, have been synthesized for applications in energy conversion. These complexes are adsorbed on textured TiO2 films and have shown high efficiencies in converting light into electricity, making them promising candidates for solar light harvesting and photocatalytic applications (Nazeeruddin et al., 1990).
Biological Applications
In the realm of biochemistry and pharmacology, the incorporation of carboxylic acid functionalities into 2,2'-bipyridine, as seen in this compound derivatives, impacts the biological activity of complexes formed with these ligands. These complexes show varying degrees of DNA/protein binding affinity, antioxidant activity, and cytotoxicity. Such studies are crucial for understanding the interaction of these compounds with biological systems and their potential therapeutic applications (Kamatchi et al., 2017).
Mechanism of Action
Future Directions
Bipyridine compounds, including “[3,4’-Bipyridine]-2’-carboxylic acid”, have a wide range of applications in various fields such as biologically active molecules, ligands for catalysts, photosensitizers, viologens, and supramolecular architectures . Therefore, future research may focus on developing new synthetic methods, exploring new applications, and improving the properties of these compounds .
Properties
IUPAC Name |
4-pyridin-3-ylpyridine-2-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O2/c14-11(15)10-6-8(3-5-13-10)9-2-1-4-12-7-9/h1-7H,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVPOUTQNVHFUNM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CC(=NC=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901291930 | |
Record name | [3,4′-Bipyridine]-2′-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901291930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4392-89-6 | |
Record name | [3,4′-Bipyridine]-2′-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4392-89-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [3,4′-Bipyridine]-2′-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901291930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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